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Compound of Interest

Compound Name: Heliox

CAS No.: 58933-55-4

Cat. No.: B1219071

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on calibrating and troubleshooting mass flow

controllers (MFCs) for accurate Heliox (Helium-Oxygen) mixture delivery in experimental

setups.

Frequently Asked Questions (FAQs)
Q1: Why is specific calibration required for Heliox mixtures with a mass flow controller?

A1: Thermal mass flow controllers are sensitive to the physical properties of the gas being

measured, primarily its specific heat and density.[1][2] Since MFCs are typically calibrated with

a standard gas like Nitrogen (N₂) or air, using them with a Heliox mixture, which has

significantly different properties, will result in inaccurate flow readings.[2][3] The lower density

of helium, a major component of Heliox, is a key factor causing this discrepancy.[2][4] To

ensure precise and repeatable gas delivery for your experiments, it is crucial to either calibrate

the MFC specifically for the Heliox mixture being used or to apply an accurate gas correction

factor (GCF).[1][5]
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Q2: What is a Gas Correction Factor (GCF) and how do I use it for my Heliox mixture?

A2: A Gas Correction Factor (GCF) is a multiplier used to correct the flow reading of an MFC

that is calibrated for a specific gas (usually Nitrogen) when a different gas is used.[1][6] The

GCF accounts for the differences in the thermal properties between the calibration gas and the

process gas.[1] To obtain the true flow rate of your Heliox mixture, you would multiply the flow

rate reading from the N₂-calibrated MFC by the GCF for your specific Heliox blend. The

formula for a gas mixture's GCF is more complex than a simple weighted average of the

individual gas GCFs and involves the fractional flows, molecular structure factors, standard

densities, and specific heats of the component gases.[7]

Q3: Can I use a standard oxygen or air flowmeter for Heliox?

A3: Using a standard oxygen or air flowmeter for Heliox without applying a correction factor will

lead to inaccurate readings.[3][8] Due to the lower density of Heliox, the actual flow will be

higher than the indicated flow on a device calibrated for a denser gas like oxygen or air.[3] For

accurate measurement, it is recommended to use a flowmeter specifically calibrated for the

Heliox mixture in use or to apply the appropriate correction factor.[8]

Q4: How often should I recalibrate my mass flow controller for Heliox applications?

A4: Most manufacturers recommend an annual recalibration for their mass flow controllers to

ensure continued accuracy.[9][10][11] For applications requiring high precision, more frequent

calibration verification may be necessary, especially if the experimental conditions (e.g., gas

composition, pressure, temperature) change significantly.[12] Regular calibration helps to

account for any sensor drift that may occur over time.[13]

Troubleshooting Guide
Problem: The flow rate displayed on my MFC is fluctuating or erratic.

Possible Causes:

Leaks or Blockages: Small leaks in the gas lines or partial blockages can cause unstable

flow.[14]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.brooksinstrument.com/en/resources/gas-correction-factors/mass-flow-controller-gas-correction-factors
https://www.scribner.com/wp-content/uploads/2017/06/Application-Note-Gas-correction-factors.pdf
https://www.brooksinstrument.com/en/resources/gas-correction-factors/mass-flow-controller-gas-correction-factors
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.mks.com/n/flow-measurement-control-frequently-asked-questions
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.researchgate.net/figure/Heliox-Correction-Factors-for-Oxygen-Flow-Meters_tbl3_7059874
https://www.genstartech.com/heliox-flowmeter-regulator
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.researchgate.net/figure/Heliox-Correction-Factors-for-Oxygen-Flow-Meters_tbl3_7059874
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.genstartech.com/heliox-flowmeter-regulator
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://documents.alicat.com/manuals/DOC-MANUAL-9V-MC.pdf
https://documents.alicat.com/manuals/DOC-MANUAL-MPL.pdf
https://www.mks.com/mam/celum/celum_assets/resources/1479Aman.pdf?1
https://www.brooksinstrument.com/~/media/brooks/documentation/content%20hubs/biotechnology/mfc-metrology-and-calibration-biopharmaceutical-ebook.pdf
https://automationforum.co/mastering-thermal-mass-flow-controller-troubleshooting-a-comprehensive-guide/
https://marvelstechco.weebly.com/blog/troubleshooting-common-issues-with-mass-flow-controllers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pressure Fluctuations: Inconsistent upstream or downstream pressure can lead to erratic

readings.[15][16] Mass flow controllers are designed to operate within a specific pressure

range.[13]

Contamination: Particulates or moisture in the gas stream can contaminate the MFC

sensor.[13]

Solutions:

Leak Check: Systematically check all fittings and connections for leaks using a leak

detection solution.

Inspect for Blockages: Ensure there are no obstructions in the gas lines or filters.

Verify Pressure: Confirm that the inlet and outlet pressures are stable and within the

MFC's specified operating range.[13]

Gas Purity: Use high-purity gases and install appropriate filters upstream of the MFC to

prevent contamination.

Problem: My MFC shows a zero flow reading, but I'm sure gas is flowing.

Possible Causes:

Sensor Blockage: A complete blockage in the flow path can prevent gas from reaching the

sensor.[13]

Power Supply Issues: The MFC may not be receiving adequate power.[13][14]

Sensor Failure: The internal thermal flow sensor may have malfunctioned.[13]

Incorrect Wiring: Faulty or loose electrical connections can disrupt the signal.[13]

Solutions:

Check for Obstructions: Disconnect the MFC and check for any blockages in the inlet and

outlet ports.
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Verify Power: Ensure the power supply is turned on and providing the correct voltage to

the MFC.[13]

Inspect Connections: Check all electrical cables and connectors for damage or loose

connections.[13]

Contact Manufacturer: If the issue persists after these checks, the sensor may be faulty,

and you should contact the manufacturer for service.[17]

Problem: The delivered Heliox mixture ratio seems incorrect, affecting my experimental results.

Possible Causes:

Incorrect Gas Correction Factors: Using an inaccurate GCF for your specific Heliox blend

will lead to incorrect flow rates for one or both gases.[5]

MFCs Not Calibrated for the Specific Gas: If you are using two separate MFCs (one for

Helium, one for Oxygen) and they are not calibrated for their respective gases, the mixture

will be inaccurate.[2]

Cross-Talk Between MFCs: In some setups, the operation of one MFC can influence the

pressure and flow of the other, leading to inaccuracies.

Solutions:

Use Accurate GCFs: Obtain the correct GCF for your specific Heliox mixture from the

MFC manufacturer or a reliable source.

Individual Gas Calibration: If using separate MFCs, ensure each is calibrated for the

specific gas it is controlling (Helium or Oxygen).

Proper Plumbing: Ensure your gas delivery system is designed to minimize pressure

fluctuations and potential cross-talk between controllers.

Mixture Analysis: Use a gas analyzer to verify the final composition of your Heliox mixture

downstream of the MFCs.
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Data Presentation
Table 1: Gas Correction Factors (GCF) for Common Gases Relative to Nitrogen (N₂)

Gas GCF

Nitrogen (N₂) 1.000

Oxygen (O₂) 0.978 - 0.981

Helium (He) 1.400 - 1.402

Argon (Ar) 1.39 - 1.405

Note: GCFs can vary slightly between different MFC models and manufacturers. Always

consult your manufacturer's documentation for the most accurate values.[18]

Table 2: Common Heliox Mixtures and Their Properties

Mixture (He/O₂) Density relative to Air

80/20 ~0.34

70/30 ~0.43

Note: The significantly lower density of Heliox mixtures compared to air is a primary reason

why specific calibration or correction factors are necessary for accurate flow control.[4]

Experimental Protocols
Protocol for Calibrating a Mass Flow Controller for a Specific Heliox Mixture

This protocol outlines the steps to calibrate an MFC using a high-precision, external flow meter

as a reference standard.

Materials:

Mass Flow Controller (MFC) to be calibrated

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://iestechsales.com/blog/how-to-apply-a-gas-correction-factor-to-a-thermal-mass-flow-meter-or-controller
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://litfl.com/heliox/
https://www.benchchem.com/product/b1219071/docs?utm_src=pdf-body#technical-support-center-precise-heliox-mixtures-with-mass-flow-controllers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-precision external flow meter (e.g., a piston prover or a pre-calibrated reference MFC)

Premixed cylinder of the desired Heliox mixture

Appropriate pressure regulators, tubing, and fittings

Power supply for the MFC

Data acquisition system or voltmeter to read the MFC output

Procedure:

System Setup:

Connect the Heliox gas cylinder through a pressure regulator to the inlet of the MFC.

Connect the outlet of the MFC to the inlet of the high-precision external flow meter.

Ensure all connections are leak-tight.

Connect the MFC to its power supply and data acquisition system.

Warm-up:

Power on the MFC and allow it to warm up and stabilize for the manufacturer-

recommended time (typically 30-45 minutes).[12] This ensures the thermal sensor is at a

stable operating temperature.

Zeroing the MFC:

With no gas flowing through the system (ensure the gas cylinder valve is closed), check

the MFC's zero reading.

If necessary, perform a zero adjustment according to the manufacturer's instructions.

Multi-Point Calibration:

Set the MFC to a series of flow rates across its operational range (e.g., 10%, 25%, 50%,

75%, 100% of full scale).[19][20]
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At each setpoint, allow the flow to stabilize.

Record the flow rate indicated by the MFC and the corresponding "true" flow rate

measured by the external reference flow meter.

Data Analysis:

Create a calibration curve by plotting the MFC's indicated flow rate against the reference

flow meter's measured flow rate.

If the MFC allows for internal adjustment, use the collected data to update the calibration

table within the device's software. Otherwise, use the calibration curve to manually correct

the MFC's readings during your experiments.

Visualizations

System Setup

Calibration Procedure

Heliox Gas Source Pressure Regulator Mass Flow Controller Reference Flow Meter

Warm-up MFC

Vent

Zero MFC (No Flow) Set Flow Setpoint on MFC

Allow Flow to Stabilize Record MFC & Reference Readings

Repeat for Multiple Flowpoints
Next Setpoint

Analyze Data & Create CurveAll Setpoints Done

Click to download full resolution via product page

Caption: Workflow for MFC calibration with a reference meter.
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Inaccurate Flow Reading

Is the flow fluctuating?

Is the flow reading zero?

No

Check for leaks & pressure instability

Yes

Is the gas mixture incorrect?

No

Check for blockages & power supply

Yes

Verify GCF & individual gas calibration

Yes

Contact Manufacturer Support

No / Unresolved

Issue Persists

Issue Persists

Issue Persists

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common MFC issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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